molecular formula C15H15N5O3S2 B2611830 2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide CAS No. 899960-34-0

2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide

Cat. No. B2611830
CAS RN: 899960-34-0
M. Wt: 377.44
InChI Key: UBFICVUVADSTFZ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group .

Scientific Research Applications

Anticancer Research

F2805-1661 has shown potential in anticancer research due to its ability to inhibit specific enzymes involved in cancer cell proliferation. Its structure allows it to interact with DNA and RNA synthesis pathways, potentially leading to the development of new cancer therapies .

Antiviral Studies

The compound has been investigated for its antiviral properties. Its unique molecular structure enables it to interfere with viral replication processes, making it a candidate for developing treatments against various viral infections .

Antibacterial Applications

Research has indicated that F2805-1661 can act as an antibacterial agent. It has been tested against several bacterial strains, showing effectiveness in inhibiting bacterial growth and biofilm formation, which is crucial for developing new antibiotics .

Neuroprotective Agents

F2805-1661 has potential neuroprotective properties. Studies suggest that it can protect neurons from oxidative stress and apoptosis, which are common in neurodegenerative diseases like Alzheimer’s and Parkinson’s .

Enzyme Inhibition Studies

F2805-1661 is used in enzyme inhibition studies due to its ability to bind to and inhibit specific enzymes. This property is valuable in understanding enzyme functions and developing enzyme-targeted therapies.

These applications highlight the compound’s versatility and potential in various fields of scientific research. If you need more detailed information on any specific application, feel free to ask!

Source 1 Source 2 Source 3 Source 4 : Source 5 : Source 6

properties

IUPAC Name

2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H15N5O3S2/c1-8-6-25-14(17-8)18-10(21)7-24-9-4-5-16-12-11(9)13(22)20(3)15(23)19(12)2/h4-6H,7H2,1-3H3,(H,17,18,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UBFICVUVADSTFZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CSC(=N1)NC(=O)CSC2=C3C(=NC=C2)N(C(=O)N(C3=O)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H15N5O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

377.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide

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